Cas no 1338986-66-5 (1-(prop-2-en-1-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1338986-66-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5827864
• PubChem ID: 17817134
• Update Time: 2024-01-15

1-(prop-2-en-1-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(2-propen-1-yl)-
• 1-(prop-2-en-1-yl)-1H-pyrazole-5-carboxylic acid
• AKOS009861732
• 1338986-66-5
• 1-(prop-2-en-1-yl)-1H-pyrazole-5-carboxylicacid
• EN300-1251446

• Inchi： 1S/C7H8N2O2/c1-2-5-9-6(7(10)11)3-4-8-9/h2-4H,1,5H2,(H,10,11)
• InChI Key： ODXAGGFUYSIESM-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C(O)=O)=CC=N1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 316.5±25.0 °C(Predicted)
• pka: 3.54±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives